Cas no 2227800-17-9 (5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran)

• Product Name: 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran
• CAS No: 2227800-17-9
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5814807
• PubChem ID: 94590782
• Update Time: 2025-06-26

5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran
• EN300-1822890
• 5-[(2R)-oxiran-2-yl]-2,3-dihydro-1-benzofuran
• 2227800-17-9

• Inchi： 1S/C10H10O2/c1-2-9-8(3-4-11-9)5-7(1)10-6-12-10/h1-2,5,10H,3-4,6H2/t10-/m0/s1
• InChI Key： NKHQYVMALMRRIA-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1C=CC2=C(CCO2)C=1

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran

Introduction to 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran (CAS No. 2227800-17-9)

5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran, identified by the chemical abstracts service number 2227800-17-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused benzofuran core with an oxirane (epoxide) functional group at the 5-position, making it a versatile scaffold for the development of bioactive molecules. The stereochemical configuration at the 2-position, specifically the (2R) arrangement, underscores its potential as a chiral building block in drug design.

The structural motif of 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran combines the aromatic stability of benzofuran with the reactivity of the oxirane ring. Oxiranes are well-known for their ability to undergo nucleophilic ring-opening reactions, which can be exploited to introduce diverse functional groups into the molecule. This reactivity makes it an attractive intermediate in synthetic chemistry, particularly for constructing more complex pharmacophores. The presence of the dihydro ring system further enhances its flexibility, allowing for conformational diversity that may be critical for biological activity.

In recent years, there has been growing interest in benzofuran derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The oxirane moiety adds an additional layer of complexity, as it can serve as a handle for further derivatization or as a site for selective chemical modification. This dual functionality makes 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran a promising candidate for drug discovery campaigns.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzymes play a crucial role in many biological processes, and inhibiting specific enzymatic targets is a cornerstone strategy in modern drug design. The oxirane ring can be designed to interact with specific amino acid residues in the active site of an enzyme, leading to potent and selective inhibition. For instance, studies have shown that oxirane-containing compounds can effectively inhibit serine proteases by mimicking the transition state of their natural substrates. Given the importance of serine proteases in diseases such as cancer and inflammation, 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran could serve as a valuable scaffold for developing novel therapeutics.

Another area where this compound shows promise is in the field of receptor binding. G protein-coupled receptors (GPCRs) are a large family of membrane receptors that mediate many physiological processes. Modulating GPCR activity is a major focus of drug development due to their involvement in numerous diseases. The benzofuran core can be engineered to interact with specific regions of GPCRs, potentially leading to the development of new drugs that target these receptors. The stereochemistry at the 2-position, particularly the (2R) configuration, may play a critical role in determining binding affinity and selectivity, making it an important parameter to consider during drug design.

Recent advances in computational chemistry have further enhanced the utility of 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran as a drug discovery scaffold. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. By simulating these interactions computationally, it is possible to identify structural modifications that could improve potency or selectivity before conducting expensive wet-lab experiments. This approach has already been successfully applied to other heterocyclic compounds and is likely to be equally valuable for benzofuran derivatives like this one.

The synthesis of 5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran also presents interesting challenges and opportunities. The construction of the benzofuran core typically involves cyclization reactions between phenolic and aldehyde or ketone precursors. The introduction of the oxirane ring can be achieved through various methods, including epoxidation reactions or direct functionalization of existing double bonds. Given its stereochemical complexity, ensuring high enantiomeric purity during synthesis is crucial for biological applications.

In conclusion,5-(2R)-oxiran-2-yl-2,3-dihydro-1-benzofuran (CAS No. 2227800-17-9) represents a fascinating molecular scaffold with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a benzofuran core with an oxirane functional group—make it an ideal candidate for designing bioactive molecules targeting various disease-related pathways. As computational methods continue to evolve and synthetic techniques advance, compounds like this one are likely to play an increasingly important role in discovering new therapies.